2-nitro-N-(2,2,2-trichloro-1-{[(3-nitrophenyl)carbamothioyl]amino}ethyl)benzamide

Specification

• CAS No.: 294657-63-9
• Molecular Formula: C16H12Cl3N5O5S
• Molecular Weight: 492.71
• IUPAC Name: 2-nitro-N-[2,2,2-trichloro-1-[(3-nitrophenyl)carbamothioylamino]ethyl]benzamide
• Standard InChI: InChI=1S/C16H12Cl3N5O5S/c17-16(18,19)14(21-13(25)11-6-1-2-7-12(11)24(28)29)22-15(30)20-9-4-3-5-10(8-9)23(26)27/h1-8,14H,(H,21,25)(H2,20,22,30)
• Standard InChI Key: KZCAAZBCSFMEHB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=CC(=CC=C2)[N+](=O)[O-])[N+](=O)[O-]

Introduction

Synthesis Approaches

The synthesis of complex organic compounds like 2-nitro-N-(2,2,2-trichloro-1-{[(3-nitrophenyl)carbamothioyl]amino}ethyl)benzamide typically involves multi-step reactions. These may include:

• Formation of the Trichloroethyl Moiety: This could involve chlorination reactions of an ethyl group.

• Introduction of the Nitro Group: Nitration of the benzamide ring.

• Formation of the Carbamothioyl Group: Reaction of an amine with a thiocarbonyl source.

Potential Applications

Compounds with similar structures have been explored for various applications, including:

• Pharmaceuticals: Compounds with nitro and carbamothioyl groups have shown potential as antiparasitic or antibacterial agents.

• Pesticides: Trichloroethyl moieties are found in some pesticides due to their reactivity and stability.

• Materials Science: Complex organic molecules can be used in the development of new materials with specific properties.

Research Findings and Challenges

While specific research findings on 2-nitro-N-(2,2,2-trichloro-1-{[(3-nitrophenyl)carbamothioyl]amino}ethyl)benzamide are not available, compounds with similar structures have been studied for their biological activity and chemical reactivity. Challenges in synthesizing such compounds include controlling the reactivity of multiple functional groups and ensuring stability during synthesis and storage.